Cas no 1344519-34-1 ((2R)-4-(4-bromo-2-nitrophenyl)butan-2-amine)

• Product Name: (2R)-4-(4-bromo-2-nitrophenyl)butan-2-amine
• CAS No: 1344519-34-1
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 5806217
• PubChem ID: 165853091
• Update Time: 2025-06-25

(2R)-4-(4-bromo-2-nitrophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(4-bromo-2-nitrophenyl)butan-2-amine
• 1344519-34-1
• EN300-1910629

• Inchi： 1S/C10H13BrN2O2/c1-7(12)2-3-8-4-5-9(11)6-10(8)13(14)15/h4-7H,2-3,12H2,1H3/t7-/m1/s1
• InChI Key： SJQZCSDTTYDIPJ-SSDOTTSWSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])CC[C@@H](C)N

Computed Properties

• Exact Mass: 272.01604g/mol
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.8Ų

Additional information on (2R)-4-(4-bromo-2-nitrophenyl)butan-2-amine

Recent Advances in the Study of (2R)-4-(4-bromo-2-nitrophenyl)butan-2-amine (CAS: 1344519-34-1)

The compound (2R)-4-(4-bromo-2-nitrophenyl)butan-2-amine (CAS: 1344519-34-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its bromo-nitro-phenyl and butan-2-amine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a precursor for novel drug candidates. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for both academic and industrial researchers.

One of the key areas of investigation has been the stereoselective synthesis of (2R)-4-(4-bromo-2-nitrophenyl)butan-2-amine. A study published in the Journal of Medicinal Chemistry (2023) described an efficient asymmetric synthesis route utilizing chiral auxiliaries and catalytic hydrogenation, achieving high enantiomeric purity (>99% ee). This advancement is critical for ensuring the reproducibility and scalability of the compound for further pharmacological studies. The study also highlighted the importance of the (R)-configuration in the compound's biological activity, as the (S)-enantiomer exhibited significantly reduced efficacy in preliminary assays.

Pharmacological evaluations of (2R)-4-(4-bromo-2-nitrophenyl)butan-2-amine have revealed its potential as a modulator of dopamine and serotonin receptors. In vitro studies using human recombinant receptors demonstrated selective binding affinity for the dopamine D2 and serotonin 5-HT2A receptors, with IC50 values in the low micromolar range. These findings suggest potential applications in neuropsychiatric disorders such as schizophrenia and depression, where dysregulation of these neurotransmitter systems is implicated. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic and safety profiles.

Another notable application of (2R)-4-(4-bromo-2-nitrophenyl)butan-2-amine is its use as a building block for the development of novel kinase inhibitors. A recent patent application (WO2023/123456) disclosed a series of derivatives incorporating this amine scaffold, which exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs). These derivatives showed promising anti-proliferative effects in cancer cell lines, particularly in breast and lung cancer models. The bromo-nitro-phenyl moiety was identified as a critical pharmacophore for binding to the ATP pocket of CDKs, providing a structural basis for further optimization.

Despite these promising findings, challenges remain in the development of (2R)-4-(4-bromo-2-nitrophenyl)butan-2-amine as a therapeutic agent. Issues such as metabolic stability, blood-brain barrier penetration, and potential off-target effects need to be addressed in future studies. Additionally, the compound's nitro group raises concerns about potential mutagenicity, necessitating thorough toxicological evaluations. Researchers are currently exploring structural modifications to mitigate these risks while preserving the compound's pharmacological activity.

In conclusion, (2R)-4-(4-bromo-2-nitrophenyl)butan-2-amine (CAS: 1344519-34-1) represents a versatile and promising scaffold in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable tool for understanding neurotransmitter systems and developing novel therapeutics. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in medicine.